(E)-3-(3-fluorophenyl)-1-(4-hydroxy-3-methoxyphenyl)prop-2-en-1-one

• IUPAC Name: (E)-3-(3-fluorophenyl)-1-(4-hydroxy-3-methoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C16H13FO3/c1-20-16-10-12(6-8-15(16)19)14(18)7-5-11-3-2-4-13(17)9-11/h2-10,19H,1H3/b7-5+
• InChI Key: IZTBGVJSHQKMIE-FNORWQNLSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)C=CC2=CC(=CC=C2)F)O
• Isomeric SMILES: COC1=C(C=CC(=C1)C(=O)/C=C/C2=CC(=CC=C2)F)O
• Molecular Formula: C16H13FO3
• Molecular Weight: 272.27 g/mol

Description

(E)-3-(3-fluorophenyl)-1-(4-hydroxy-3-methoxyphenyl)prop-2-en-1-one, also known as EF24, is a synthetic compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. It is a curcumin analog that has been found to have anti-inflammatory, anti-cancer, and antioxidant properties.

Scientific Research Applications

Solar Cell Material

A study investigated two organometallic compounds, (E)-1-ferrocenyl-(3-fluorophenyl)prop-2-en-1-one and its methoxy-fluoro analog, for application in dye-sensitized solar cells (DSSCs). The introduction of a methoxy group improved intramolecular charge transfer, leading to enhanced conversion efficiency in DSSCs compared to the non-methoxy variant (Ainizatul Husna Anizaim et al., 2020).

Photophysical Properties

Research on various chalcone derivatives, including compounds similar to (E)-3-(3-fluorophenyl)-1-(4-hydroxy-3-methoxyphenyl)prop-2-en-1-one, focused on their absorption and fluorescence in different solvents. The study revealed bathochromic shifts and intramolecular charge transfer effects, indicating a significant difference in dipole moments between ground and excited states (Rekha Kumari et al., 2017).

Molecular Structure Analysis

A study on a similar compound, (E)-3-(4-Hydroxy-3-methoxyphenyl)-1-(4-hydroxyphenyl)prop-2-en-1-one, used Density Functional Theory (DFT) calculations to confirm its molecular structure. The research included vibrational analysis (FT-IR and Raman), NMR studies, and thermodynamic parameter calculations (M. Priya et al., 2019).

Antibacterial Activities

A study synthesized fluorinated chalcones structurally related to (E)-3-(3-fluorophenyl)-1-(4-hydroxy-3-methoxyphenyl)prop-2-en-1-one and evaluated their antibacterial activities. These compounds exhibited broad-spectrum activity against various pathogenic bacteria, with significant potency and minimal inhibitory concentration values (Kayode L. Amole et al., 2019).